Cas no 391866-54-9 (3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide)

• Product Name: 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide
• CAS No: 391866-54-9
• MF: C₁₅H₁₆ClN₃O₂S
• MW: 337.824440956116
• CID: 6503361
• Update Time: 2025-07-19

3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide
• Propanamide, 3-chloro-N-[2,6-dihydro-2-(4-methoxyphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C15H16ClN3O2S/c1-21-11-4-2-10(3-5-11)19-15(17-14(20)6-7-16)12-8-22-9-13(12)18-19/h2-5H,6-9H2,1H3,(H,17,20)
• InChI Key： IGRRBPIFGDUXOY-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)CCCl

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 579.0±50.0 °C(Predicted)
• pka: 13.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylpropanamide

3-Chloro-N-2-(4-Methoxyphenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylpropanamide (CAS No. 391866-54-9): A Comprehensive Overview

3-Chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide (CAS No. 391866-54-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The chemical structure of 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide is characterized by a thienopyrazole core linked to a propanamide moiety. The presence of a chlorine atom and a methoxy-substituted phenyl group adds to its structural complexity and contributes to its pharmacological profile. The thienopyrazole scaffold is a key feature that has been extensively studied for its ability to modulate various biological targets.

Recent research has highlighted the potential of thienopyrazoles in the development of novel therapeutic agents. For instance, studies have shown that compounds with this scaffold exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, thienopyrazoles have been investigated for their antitumor properties, particularly in the context of breast cancer and colorectal cancer. These compounds have demonstrated the ability to induce apoptosis and inhibit cell proliferation in cancer cell lines.

In the realm of antimicrobial research, thienopyrazoles have shown promise as potential antibacterial agents. Studies have reported that these compounds exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The synthesis of 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide typically involves multistep procedures that include the formation of the thienopyrazole core followed by functionalization with the propanamide moiety. The synthetic route often starts with the reaction of 2-aminothiophene with an appropriate α-bromo ketone to form the thienopyrazole ring. Subsequent steps involve the introduction of the chloro and methoxyphenyl substituents and the final coupling with a propanoyl chloride derivative.

The physicochemical properties of 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide are crucial for its biological activity and formulation as a pharmaceutical agent. The compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) but exhibits limited solubility in water. This property can be advantageous for certain drug delivery systems but may also pose challenges in terms of bioavailability.

In preclinical studies, 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide has shown promising results in various animal models. For example, it has been effective in reducing inflammation in rodent models of arthritis and has demonstrated antitumor activity in xenograft models of human cancer. These findings have paved the way for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide in human subjects. Early-phase trials have focused on evaluating its pharmacokinetic properties and identifying any potential side effects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile.

The future prospects for 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and pharmacokinetic properties.

In conclusion, 3-chloro-N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylpropanamide (CAS No. 391866-54-9) represents a promising candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation and clinical development.